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Compound of Interest

Compound Name: ACI1-IN-1

Cat. No.: B10831455

These application notes provide a detailed protocol for the dissolution and storage of AC1-IN-1,
a potent and selective inhibitor of Adenylyl Cyclase type 1 (AC1). Adherence to these
guidelines is crucial for maintaining the compound's integrity and ensuring reproducible
experimental results.

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative data for the solubility
and storage of AC1-IN-1.

Parameter Value Notes

May require ultrasonication
Solubility in DMSO 25 mg/mL (70.35 mM) and gentle warming to 60°C for

complete dissolution.[1]

Store protected from light and

Storage of Solid Form -20°C for up to 3 years )
moisture.[2]
4°C for up to 2 years For shorter-term storage.[1]
Recommended for long-term
) storage. Aliquoting is advised
Storage of Stock Solution -80°C for up to 6 months

to prevent repeated freeze-

thaw cycles.[1][3]

Suitable for short-term storage

-20°C for up to 1 month ]
of aliquots.[1][3]
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Experimental Protocols

This section outlines the detailed methodology for the proper handling, dissolution, and storage
of AC1-IN-1.

Materials Required
e AC1-IN-1 (solid powder)

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
 Sterile polypropylene or glass vials

» \Vortex mixer

o Water bath or heat block capable of reaching 60°C
 Ultrasonic bath

o Calibrated pipettes and sterile tips

Protocol for Preparing a Stock Solution

o Equilibration: Before opening, allow the vial of solid AC1-IN-1 to equilibrate to room
temperature for at least 20-30 minutes. This minimizes the condensation of moisture, which
can affect the stability of the compound.

e Solvent Addition: Based on the desired final concentration, calculate the required volume of
DMSO. For example, to prepare a 10 mM stock solution from 1 mg of AC1-IN-1 (Molecular
Weight: 355.37 g/mol ), add 281.4 pL of DMSO.

e Dissolution:
o Add the calculated volume of DMSO to the vial containing the AC1-IN-1 powder.
o Cap the vial tightly and vortex thoroughly for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the vial in an ultrasonic bath for 10-15
minutes.[1]
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o For persistent solubility issues, gently warm the solution to 60°C for a short period, with
intermittent vortexing, until the solution is clear.[1]

» Aliquoting and Storage:

o Once a clear stock solution is achieved, dispense it into smaller, single-use aliquots in
sterile, tightly sealed vials.

o For long-term storage (up to 6 months), store the aliquots at -80°C.[1][3]
o For short-term storage (up to 1 month), store the aliquots at -20°C.[1][3]

o Crucially, avoid repeated freeze-thaw cycles as this can lead to degradation of the
compound.[3]

Visualized Experimental Workflow

The following diagram illustrates the key steps for preparing and storing AC1-IN-1 stock
solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10831455?utm_src=pdf-body-img
https://www.benchchem.com/product/b10831455?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

1. medchemexpress.com [medchemexpress.com]

2. AC1-IN-1 CAS N0.2762422-55-7 - Ruixibiotech [ruixibiotech.com]

3. glpbio.com [glpbio.com]
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BenchChem, [2025]. [Online PDF]. Available at:
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1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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